
Tranilast sodium hematological side effects
leukopenia

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tranilast sodium

Cat. No.: S001606
Get Quote

Hematological Adverse Effects of Tranilast

The table below summarizes the key hematological adverse effects associated with tranilast, as reported in

the literature.

Adverse Effect Description & Clinical Context Evidence Level / Source

Leukopenia Reported as a potential adverse effect when

tranilast is administered systemically [1] [2].

Drug safety profile /

Regulatory
documentation

Thrombocytopenia Identified alongside leukopenia as a systemic
hematologic toxicity [1] [2].

Drug safety profile /
Regulatory

documentation

Anemia Noted to be caused by systemic administration;

monitoring is advised [1] [3].

Drug safety profile /

Prescribing information

Inhibition of Blood
Formation

Described as a systemic effect of tranilast,

leading to leukopenia, thrombocytopenia, and
anemia [2].
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Frequently Asked Questions for Researchers

Q1: What is the proposed mechanism behind tranilast-induced leukopenia? While the exact molecular

mechanism is not fully elucidated, available evidence indicates that systemic administration of tranilast can

inhibit blood formation (hematopoiesis), leading to leukopenia, thrombocytopenia, and anemia [1] [2]. This

suggests the drug may have a suppressive effect on the bone marrow. It is also noted for inhibiting the

release of various cytokines [2], which could indirectly influence the bone marrow microenvironment and

hematopoietic cell proliferation.

Q2: What are the recommended monitoring protocols for hematological parameters in preclinical and

clinical studies? Regular hematological monitoring is strongly recommended for subjects receiving tranilast

[3].

Clinical Context: Standard practice involves periodic blood tests to check for abnormalities in white
blood cell count, platelet count, and red blood cell indices [3].

Preclinical Research: In animal studies, researchers should implement a schedule for regular blood
collection and complete blood count (CBC) analysis. The frequency should be determined by the

study duration and dosage, with increased vigilance during long-term administration or at higher
doses (e.g., ≥ 600 mg/day in clinical trials) [1].

Q3: How should suspected tranilast-induced leukopenia be managed in a clinical trial setting?

Management strategies should be based on the severity of the condition and align with standard clinical

practices for drug-induced cytopenias.

Dosage Adjustment/Discontinuation: The most critical step is to consider discontinuing tranilast
or reducing the dosage upon observing a significant drop in white blood cell counts [1].
Reference Clinical Data: Note that in a large clinical trial (PRESTO), a dose of 900 mg daily was

used, and hematological adverse events were observed [1] [2]. This provides a reference for the
dose-toxicity relationship.

Safety Profile: Be aware that tranilast is generally considered to have a favorable safety profile
with low incidence of severe side effects in many studies [4]. A recent 2025 study on muscular

dystrophy patients with heart failure reported no serious adverse events linked to tranilast over a
144-week treatment period [5].

Experimental Workflow for Hematological Safety
Assessment
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For a comprehensive assessment of tranilast's hematological impact, you can adapt the following

experimental workflow. This diagram outlines the key stages from subject enrollment to data analysis:
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Subject Enrollment & Baseline CBC

Initiate Tranilast Dosing
(Note: High doses e.g., ≥600 mg/day

may carry higher risk)

Schedule Periodic Blood Draws

Perform Complete Blood Count (CBC)
- White Blood Cells (WBC)

- Neutrophils
- Platelets

- Hemoglobin/Hematocrit

Data Analysis & Interpretation

Normal CBC Values

 Results Within
Normal Range

Significant Cytopenia Detected
(e.g., Leukopenia)

 Results Outside
Normal Range

Continue Dosing & Monitoring
as per Protocol

Implement Protocol:
- Dose Hold/Reduction
- Increased Monitoring

- Investigate Cause

Record & Report Adverse Event
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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